4-Propylresorcinol
Overview
Description
4-Propylresorcinol is a derivative of resorcinol, which is a dihydroxybenzene. The propyl group attached to the resorcinol core suggests that it is a modified phenolic compound with potential applications in various fields, including analytical chemistry, medicine, and materials science. While the provided papers do not directly discuss 4-Propylresorcinol, they do provide insights into the properties and applications of similar resorcinol derivatives, which can be extrapolated to understand the characteristics of 4-Propylresorcinol.
Synthesis Analysis
The synthesis of resorcinol derivatives can be achieved through various methods. For instance, the synthesis of 4-(2-Pyridylazo)-resorcinol involves a process that allows it to be used as an analytical reagent for colorimetric estimation . Similarly, the synthesis of charge-transfer complexes of 4-(2-thiazolylazo) resorcinol with different acids was achieved and characterized spectroscopically . These methods could potentially be adapted for the synthesis of 4-Propylresorcinol.
Molecular Structure Analysis
The molecular structure of resorcinol derivatives is crucial for their function. For example, the molecular structure of 4-n-butylresorcinol has been studied for its role as a competitive inhibitor of tyrosinase . The molecular structure influences the interaction with biological molecules and can be studied using various spectroscopic and theoretical methods, as seen in the charge-transfer complex study .
Chemical Reactions Analysis
Resorcinol derivatives participate in various chemical reactions. For instance, 4-n-butylresorcinol reacts with tyrosinase and is hydroxylated to o-diphenol, which is then oxidized to an o-quinone . This type of reaction is significant in understanding the chemical behavior of 4-Propylresorcinol in biological systems or in its potential use as an analytical reagent.
Physical and Chemical Properties Analysis
The physical and chemical properties of resorcinol derivatives are diverse. The synthesis of novel calix resorcinols via click reaction demonstrates the ability to create highly functionalized molecules with specific physical and chemical properties . The thermal nature and stability of resorcinol derivatives can be determined through TGA-DTA, as done for the charge-transfer complexes . These properties are essential for the practical application of 4-Propylresorcinol in various industries.
Scientific Research Applications
1. Cyanobacterial Alkylresorcinols
- Summary of Application: Alkylresorcinols are amphiphilic metabolites produced by both prokaryotes and eukaryotes, including cyanobacteria. They are known for their diverse biological activities .
- Methods of Application: Cyanobacteria employ two different biosynthetic pathways to produce unique alkylresorcinol scaffolds. These convergent pathways intersect by sharing biosynthetic elements which lead to common structural motifs .
- Results or Outcomes: The study provides an overview of the diversity and distribution of alkylresorcinol-generating biosynthetic gene clusters in cyanobacteria and highlights opportunities for discovery of novel alkylresorcinol scaffolds .
2. Antitumor Activity of Dimethoxytolyl Propylresorcinol
- Summary of Application: Dimethoxytolyl propylresorcinol (UP302), a natural compound extracted from Dianella ensifolia, has been found to have antitumor activity in leukemia cells .
- Methods of Application: The study investigated the antitumor effect of UP302 in leukemia by examining the cell cycle, apoptosis, reactive oxygen species levels (ROS) production, and changes in mitochondrial membrane potential .
- Results or Outcomes: UP302 inhibited the growth of leukemia cells both in vivo and in vitro and exerted a proapoptotic effect on MV411 and K562 cells. Furthermore, UP302 promoted autophagy in MV411 and K562 cells .
3. Biosynthesis of Cyanobacterial Alkylresorcinols
- Summary of Application: Cyanobacteria employ two different biosynthetic pathways to produce unique alkylresorcinol scaffolds. These convergent pathways intersect by sharing biosynthetic elements which lead to common structural motifs .
- Methods of Application: The study provides an overview of the diversity and distribution of alkylresorcinol-generating biosynthetic gene clusters in cyanobacteria .
- Results or Outcomes: The research highlights opportunities for discovery of novel alkylresorcinol scaffolds .
4. Bacterial Dialkylresorcinol Compounds
- Summary of Application: This review summarizes the research of bacterially produced dialkylresorcinols (DARs), including their chemical structures, biosynthesis, biological activity, detection, and structure elucidation .
- Methods of Application: The study discusses the clustering and distribution of the DAR biosynthesis gene clusters (BGC) that has been identified in more than 100 genomes from taxonomically distinct bacteria .
- Results or Outcomes: The research provides an overview of the DAR-related research during the last 40 years .
5. Bioregulators in the Superorganism
- Summary of Application: Alkylresorcinols have been studied for their role as regulatory mediators in the axis “microbiota–adipose tissue .
- Methods of Application: The study involved qualitative and quantitative analysis of alkylresorcinol pools in the intestine and in the blood, as well as their correlations with the level of tryptophan metabolites in feces, indicators of the diversity of intestinal microbiota, and clinical and laboratory data .
- Results or Outcomes: The research suggests that alkylresorcinols may play a role as bioregulators in the superorganism .
6. Antifungal Activity
- Summary of Application: The first described bacterially produced dialkylresorcinol was 2-n-hexyl-5-n-propylresorcinol (DB-2073) from Pseudomonas sp. B-9004, which has been identified during an antifungal screening program .
- Methods of Application: The study involved the incorporation of radiolabeled acetate into the dialkylresorcinol moiety and presumed that orsellinic acid is a precursor for the dialkylresorcinol .
- Results or Outcomes: The research provides insights into the biosynthesis of dialkylresorcinols and their potential antifungal activity .
Safety And Hazards
properties
IUPAC Name |
4-propylbenzene-1,3-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O2/c1-2-3-7-4-5-8(10)6-9(7)11/h4-6,10-11H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJDHQJFHXLBJNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C=C(C=C1)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90172402 | |
Record name | 4-Propylresorcinol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90172402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Propylresorcinol | |
CAS RN |
18979-60-7 | |
Record name | 4-Propylresorcinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18979-60-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Propylresorcinol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018979607 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Propylresorcinol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90172402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-propylresorcinol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.816 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-PROPYLRESORCINOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N3P36AAK2U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.